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Compound of Interest

Compound Name: 5-Chloro-2-methylpyrimidine

Cat. No.: B052933 Get Quote

Disclaimer: Due to the limited availability of in-depth, publicly accessible research and

experimental data for 5-Chloro-2-methylpyrimidine (CAS: 54198-89-9), this guide provides a

summary of available data. Comprehensive experimental protocols, detailed reactivity studies,

and its definitive role in specific signaling pathways are not extensively documented in the

reviewed literature. The information presented herein is based on data aggregated from

chemical suppliers and databases.

Physicochemical Properties
5-Chloro-2-methylpyrimidine is a substituted pyrimidine with the chemical formula C₅H₅ClN₂.

[1][2][3] It is cataloged as a liquid at standard conditions by some suppliers.[4] A summary of its

key physicochemical properties is presented below.
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Property Value Source(s)

CAS Number 54198-89-9 [1][2][5]

Molecular Formula C₅H₅ClN₂ [1][2][3]

Molecular Weight 128.56 g/mol [1][3]

IUPAC Name 5-chloro-2-methylpyrimidine [6]

Canonical SMILES CC1=NC=C(Cl)C=N1 [1]

Physical State Liquid [4]

Topological Polar Surface Area

(TPSA)
25.78 Å² [1]

Number of H-bond Acceptors 2 [1]

Number of H-bond Donors 0 [1]

Number of Rotatable Bonds 0 [1]

Synthesis and Reactivity
Detailed, peer-reviewed experimental protocols for the synthesis of 5-Chloro-2-
methylpyrimidine are scarce in the public domain. One source describes a potential synthetic

route involving the reaction of chloroform with 1-methylimidazole catalyzed by dichlorocarbene.

[7] However, this lacks the specific conditions, reagents, and purification methods required for a

full experimental protocol.

The reactivity of 5-Chloro-2-methylpyrimidine is characteristic of halogenated pyrimidines.

The chlorine atom at the 5-position and the methyl group at the 2-position influence the

electron density of the pyrimidine ring, making it a versatile intermediate for further

functionalization, likely through nucleophilic substitution or cross-coupling reactions.

Applications in Research and Drug Development
5-Chloro-2-methylpyrimidine is primarily utilized as a chemical intermediate in the synthesis

of more complex molecules.[3][7] While its direct biological activity is not well-documented, its

structural motif is of interest in medicinal chemistry. Pyrimidine derivatives are core structures
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in numerous pharmaceuticals, and halogenated intermediates like this compound are valuable

building blocks for creating libraries of novel compounds for drug discovery screening.

It is offered by suppliers of preclinical candidate compounds and advanced pharmaceutical

intermediates, suggesting its use in the early stages of drug development.[3] However, specific

examples of marketed drugs or late-stage clinical candidates synthesized directly from 5-
Chloro-2-methylpyrimidine are not readily found in the surveyed literature. The related

isomer, 2-Chloro-5-methylpyrimidine, is noted as an intermediate in the synthesis of anti-tumor

and anti-metabolite drugs, highlighting the potential of this class of compounds.[8][9]

Logical Workflow for Synthetic Application
Given its structure, a logical workflow for the application of 5-Chloro-2-methylpyrimidine in

synthetic chemistry, particularly for drug discovery, would involve its use as a scaffold for

diversification. The chlorine atom can be replaced via nucleophilic aromatic substitution or

serve as a handle for metal-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-

Hartwig) to introduce a variety of substituents.

Below is a conceptual workflow illustrating this process.
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Caption: Conceptual workflow for the synthetic utility of 5-Chloro-2-methylpyrimidine.
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Safety and Handling
Safety and handling information should be obtained from the supplier's Safety Data Sheet

(SDS). As with all chlorinated organic compounds, appropriate personal protective equipment

(PPE), including gloves, safety glasses, and a lab coat, should be used when handling. Work

should be conducted in a well-ventilated fume hood.

Note: The information provided is for research purposes only and is not intended for

therapeutic or diagnostic use. Researchers should consult original literature and validated

sources for detailed experimental procedures and safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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